Cas no 195737-25-8 (1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-)
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- is a heterocyclic compound featuring a thiadiazole ring core substituted with a cyano group and a chlorine atom. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing groups (cyano and chloro) enhances its utility in nucleophilic substitution and cyclization reactions. Its stability under various conditions allows for versatile applications in medicinal chemistry, where it serves as a precursor for bioactive molecules. The compound’s well-defined chemical properties ensure consistent performance in synthetic pathways, supporting efficient and scalable production processes.
195737-25-8 structure
Product Name:1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-
CAS No:195737-25-8
MF:C3ClN3S
MW:145.570197105408
CID:116829
PubChem ID:11286542
Update Time:2025-06-08
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-
- 5-chloro-1,3,4-thiadiazole-2-carbonitrile
- 1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-
- 195737-25-8
- AT18998
- CNSGTVFPDJGHOG-UHFFFAOYSA-N
- EN300-6461206
- 5-chloro-[1,3,4]thiadiazole-2-carbonitrile
- SCHEMBL3320855
-
- Inchi： 1S/C3ClN3S/c4-3-7-6-2(1-5)8-3
- InChI Key： CNSGTVFPDJGHOG-UHFFFAOYSA-N
- SMILES： ClC1=NN=C(C#N)S1
Computed Properties
- Exact Mass: 144.9503
- Monoisotopic Mass: 144.9501459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 49.57
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466370-1g |
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- |
195737-25-8 | 95%+ | 1g |
$787 | 2023-02-17 | |
| Enamine | EN300-6461206-0.05g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 0.05g |
$252.0 | 2023-05-31 | |
| Enamine | EN300-6461206-0.1g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 0.1g |
$376.0 | 2023-05-31 | |
| Enamine | EN300-6461206-0.25g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 0.25g |
$538.0 | 2023-05-31 | |
| Enamine | EN300-6461206-0.5g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 0.5g |
$847.0 | 2023-05-31 | |
| Enamine | EN300-6461206-1.0g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 1g |
$1086.0 | 2023-05-31 | |
| Enamine | EN300-6461206-2.5g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 2.5g |
$2127.0 | 2023-05-31 | |
| Enamine | EN300-6461206-5.0g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 5g |
$3147.0 | 2023-05-31 | |
| Enamine | EN300-6461206-10.0g |
5-chloro-1,3,4-thiadiazole-2-carbonitrile |
195737-25-8 | 95% | 10g |
$4667.0 | 2023-05-31 | |
| Aaron | AR00BC2U-50mg |
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- |
195737-25-8 | 95% | 50mg |
$372.00 | 2025-01-23 |
1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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